Cas no 2580248-98-0 ({6,6-dimethylspiro3.3heptan-2-yl}methanesulfonamide)

• Product Name: {6,6-dimethylspiro3.3heptan-2-yl}methanesulfonamide
• CAS No: 2580248-98-0
• MF: C₁₀H₁₉NO₂S
• MW: 217.328361749649
• CID: 5662298
• PubChem ID: 165895765
• Update Time: 2025-10-22

{6,6-dimethylspiro3.3heptan-2-yl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2580248-98-0
• EN300-27734284
• {6,6-dimethylspiro[3.3]heptan-2-yl}methanesulfonamide
• {6,6-dimethylspiro3.3heptan-2-yl}methanesulfonamide

• Inchi： 1S/C10H19NO2S/c1-9(2)6-10(7-9)3-8(4-10)5-14(11,12)13/h8H,3-7H2,1-2H3,(H2,11,12,13)
• InChI Key： CQWQFEUWKSOWLI-UHFFFAOYSA-N
• SMILES： S(CC1CC2(C1)CC(C)(C)C2)(N)(=O)=O

Computed Properties

• Exact Mass: 217.11365002g/mol
• Monoisotopic Mass: 217.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.5Ų

Additional information on {6,6-dimethylspiro3.3heptan-2-yl}methanesulfonamide

Comprehensive Overview of {6,6-dimethylspiro[3.3]heptan-2-yl}methanesulfonamide (CAS No. 2580248-98-0)

{6,6-dimethylspiro[3.3]heptan-2-yl}methanesulfonamide is a specialized organic compound with a unique spirocyclic structure, which has garnered significant attention in pharmaceutical and chemical research. Its CAS No. 2580248-98-0 serves as a critical identifier for researchers and industries focusing on novel sulfonamide derivatives. The compound's structural complexity, featuring a dimethyl-substituted spiro[3.3]heptane core, makes it a promising candidate for applications in drug discovery and material science.

In recent years, the demand for spirocyclic compounds has surged due to their versatility in medicinal chemistry. {6,6-dimethylspiro[3.3]heptan-2-yl}methanesulfonamide stands out for its potential as a bioactive scaffold, particularly in the design of enzyme inhibitors and receptor modulators. Researchers are actively exploring its pharmacokinetic properties, including solubility and metabolic stability, to assess its suitability for therapeutic development. This aligns with the growing trend of leveraging AI-driven drug design to accelerate the discovery of next-generation pharmaceuticals.

The synthesis of CAS No. 2580248-98-0 involves advanced organic synthesis techniques, such as ring-closing metathesis and sulfonylation reactions. Its methanesulfonamide group enhances its reactivity, enabling facile derivatization for structure-activity relationship (SAR) studies. This adaptability is crucial for addressing current challenges in targeted drug delivery and precision medicine, topics frequently searched by professionals in the field.

From an industrial perspective, {6,6-dimethylspiro[3.3]heptan-2-yl}methanesulfonamide is also being investigated for its potential in high-performance materials. Its rigid spiro framework could contribute to the development of polymers with enhanced thermal stability or optical properties. This intersects with the rising interest in sustainable materials and green chemistry, as industries seek eco-friendly alternatives to conventional additives.

Safety and regulatory compliance are paramount when handling CAS No. 2580248-98-0. While not classified as hazardous, standard laboratory precautions should be followed. The compound's patent landscape and commercial availability are frequently queried by stakeholders, reflecting its emerging role in niche markets. Analytical methods like HPLC and NMR spectroscopy are essential for quality control, ensuring reproducibility in research and production.

In summary, {6,6-dimethylspiro[3.3]heptan-2-yl}methanesulfonamide represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug discovery to advanced materials—highlight its relevance in addressing contemporary scientific and industrial challenges. As interest in spirocyclic sulfonamides grows, this compound is poised to play a pivotal role in shaping future breakthroughs.